N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide

• IUPAC Name: N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C18H13BrN4O2/c19-13-4-2-12(3-5-13)16-7-6-14(25-16)10-21-17(24)15-11-23-9-1-8-20-18(23)22-15/h1-9,11H,10H2,(H,21,24)
• InChI Key: WUJDLXSDVXPNGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2N=C1)C(=O)NCC3=CC=C(O3)C4=CC=C(C=C4)Br
• Molecular Formula: C18H13BrN4O2
• Molecular Weight: 397.2 g/mol

Description

N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been found to have unique properties that make it useful in a variety of research applications. In

Mechanism of Action

The mechanism of action of N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide is not fully understood. However, it is believed that this compound acts on certain cellular pathways that are involved in cell growth and division. This may explain its activity against cancer cells. It is also believed that this compound may act on certain neurotransmitter pathways in the brain, which may explain its activity against certain neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide are still being studied. However, it has been found to have activity against certain cancer cells and neurological disorders, suggesting that it may have an effect on cellular pathways involved in these diseases. It has also been found to have low toxicity, making it a potential candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide in lab experiments is its unique properties. This compound has been found to have activity against certain cancer cells and neurological disorders, making it a potential candidate for research in these areas. Another advantage is its low toxicity, which makes it safer to use in lab experiments.
One limitation of using N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide in lab experiments is its limited availability. This compound is not widely available, which can make it difficult to obtain for research purposes. Another limitation is its limited understanding of its mechanism of action, which can make it difficult to design experiments to fully explore its potential uses.

Future Directions

There are several future directions for research on N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide. One direction is to further explore its potential use in cancer research. This compound has been found to have activity against certain types of cancer cells, and further research may reveal its potential as a cancer treatment.
Another future direction is to explore its potential use in neurological research. This compound has been found to have activity against certain neurological disorders, and further research may reveal its potential as a treatment for these disorders.
Finally, future research may focus on understanding the mechanism of action of N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide. This may help to design more effective experiments to fully explore its potential uses in scientific research.

Synthesis Methods

The synthesis of N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide involves a series of chemical reactions. The starting materials for this synthesis are 4-bromobenzaldehyde, furfural, and guanidine. These materials are reacted in the presence of a catalyst to produce the desired compound. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

N-[[5-(4-bromophenyl)furan-2-yl]methyl]imidazo[1,2-a]pyrimidine-2-carboxamide has been found to have potential use in a variety of scientific research applications. This compound has been shown to have activity against certain types of cancer cells, making it a potential candidate for cancer research. It has also been found to have potential use in neurological research, as it has been shown to have activity against certain neurological disorders.